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Compound of Interest

Compound Name: SR9238

Cat. No.: B610984 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

the selective liver X receptor (LXR) inverse agonist, SR9238. Adherence to these protocols is

critical to ensure personnel safety, minimize environmental impact, and maintain regulatory

compliance within the laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for SR9238. While specific SDS details may vary by supplier, the following general

precautions should always be observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle SR9238 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.
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Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, dry sand) and place it in a sealed container for disposal as hazardous waste. Do

not allow the material to enter drains or waterways.

Quantitative Data Summary
The following table summarizes key chemical and safety data for SR9238, essential for risk

assessment and proper handling during disposal.

Property Value Source

Chemical Name

Ethyl 5-[[[[3'-(Methylsulfonyl)

[1,1'-biphenyl]-4-yl]methyl]

[(2,4,6-

trimethylphenyl)sulfonyl]amino]

methyl]-2-furancarboxylate

Tocris Bioscience

Molecular Formula C₃₁H₃₃NO₇S₂ R&D Systems

Molecular Weight 595.73 g/mol R&D Systems

Appearance Crystalline solid Cayman Chemical[1]

Solubility
Soluble in DMSO (to 100 mM),

DMF (5 mg/ml)

R&D Systems, Cayman

Chemical[1]

Storage
Store at +4°C or -20°C as

specified by the supplier.

R&D Systems, Cayman

Chemical

CAS Number 1416153-62-2 R&D Systems

Step-by-Step Disposal Procedures
The proper disposal of SR9238, whether as a pure compound, in solution, or as contaminated

labware, requires segregation and treatment as hazardous chemical waste.

Disposal of Unused or Expired SR9238 (Solid)
Containerization: Ensure the original container is securely sealed. If the original container is

compromised, transfer the solid waste to a new, compatible, and clearly labeled hazardous
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waste container.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: SR9238

The accumulation start date

The primary hazard(s) (e.g., "Toxic," "Irritant" - consult the SDS)

Storage: Store the labeled container in a designated satellite accumulation area (SAA) that is

secure and segregated from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Disposal of SR9238 Solutions (e.g., in DMSO)
Waste Collection: Collect all liquid waste containing SR9238 in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene bottle).

Labeling: Label the liquid waste container with a hazardous waste tag detailing all

constituents, including the full name of the solvent (e.g., Dimethyl Sulfoxide) and the

estimated concentration of SR9238.

Segregation: Do not mix SR9238 solutions with other waste streams unless explicitly

permitted by your institution's EHS guidelines. Halogenated and non-halogenated solvent

wastes should generally be kept separate.

Storage and Pickup: Keep the container sealed when not in use and store it in a designated

SAA with secondary containment. Schedule a pickup with your EHS office.

Disposal of Contaminated Labware
Solid Waste: Items such as pipette tips, microfuge tubes, and gloves that are contaminated

with SR9238 should be collected in a designated solid hazardous waste container. This
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container should be a durable, sealable bag or a rigid container lined with a bag.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

sharps container that is puncture-resistant and leak-proof.

Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The first

two rinsates must be collected as hazardous liquid waste. After the third rinse, the glassware

can typically be disposed of in a designated broken glass container, but confirm this

procedure with your institution's EHS department.

Labeling and Disposal: All containers for contaminated waste must be clearly labeled as

hazardous waste, indicating the presence of SR9238. These containers should be sealed

and disposed of through the institutional EHS program.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SR9238 waste.
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SR9238 Disposal Workflow
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Caption: Workflow for the safe disposal of SR9238 waste.
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By adhering to these procedures, researchers can ensure the safe and responsible

management of SR9238 waste, protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult your institution's specific guidelines for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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